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Compound of Interest

Compound Name: DNP-NH-PEG4-C2-Boc

cat. No.: B8103541

DNP-NH-PEG4-C2-Boc, with the CAS Number 1817735-31-1, is a polyethylene glycol (PEG)-
based PROTAC linker. Its structure is characterized by three key components: a 2,4-
dinitrophenyl (DNP) group, a tetraethylene glycol (PEG4) spacer, and a Boc-protected amine
terminus. This heterobifunctional architecture allows for the sequential or orthogonal
conjugation of two different molecules, typically a ligand for a target protein of interest (POI)
and a ligand for an E3 ubiquitin ligase.

The PEGA4 spacer provides increased hydrophilicity and optimizes the spatial orientation
between the POI and the E3 ligase, a critical factor in the efficiency of the resulting PROTAC.
The Boc-protected amine offers a stable yet readily cleavable handle for the attachment of a
POI-binding ligand through standard amide bond formation.

Physicochemical Properties

A clear understanding of the physicochemical properties of DNP-NH-PEG4-C2-Boc is essential
for its effective use in PROTAC synthesis.
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Property Value

CAS Number 1817735-31-1

Molecular Formula C21H33N3010

Molecular Weight 487.50 g/mol

Appearance Solid

Purity Typically =95%

Solubility Soluble in DMSO, DMF

Storage Store at -20°C for long-term stability

Role in PROTAC Technology: The Ubiquitin-
Proteasome System

PROTACSs function by inducing the proximity of a target protein to an E3 ubiquitin ligase. This
induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the target protein.
The polyubiquitinated protein is then recognized and degraded by the 26S proteasome. DNP-
NH-PEG4-C2-Boc serves as the crucial linker that connects the POI-binding ligand and the E3
ligase ligand, enabling the formation of a stable ternary complex (POI-PROTAC-E3 Ligase).

Below is a diagram illustrating the general mechanism of action for a PROTAC.
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General PROTAC Mechanism of Action

Ternary Complex Formation

E3 Ubiquitin Ligase

Ubiquitination

Target Protein
(POI)

Recognition & Degradation

PROTAC

(ES Ligase Ligand-Linker-POI Ligand) AES [l

Degraded Peptides

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

PROTAC Synthesis Workflow

DNP-NH-PEG4-C2-Boc

Boc Deprotection
(TFA, DCM)

DNP-NH-PEG4-C2-NH2 POI Ligand-COOH

Amide Coupling
(HATU, DIPEA, DMF)

Crude PROTAC

HPLC Purification

Final PROTAC

Click to download full resolution via product page

» To cite this document: BenchChem. [Introduction to DNP-NH-PEG4-C2-Boc]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b8103541#what-is-
dnp-nh-peg4-c2-boc]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8103541?utm_src=pdf-body-img
https://www.benchchem.com/product/b8103541#what-is-dnp-nh-peg4-c2-boc
https://www.benchchem.com/product/b8103541#what-is-dnp-nh-peg4-c2-boc
https://www.benchchem.com/product/b8103541#what-is-dnp-nh-peg4-c2-boc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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